
Propiconazole-d7: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propiconazole-d7

Cat. No.: B8136537 Get Quote

Introduction: Propiconazole-d7 is the deuterated analog of propiconazole, a broad-spectrum

triazole fungicide. Due to its isotopic labeling, Propiconazole-d7 serves as an ideal internal

standard for the quantitative analysis of propiconazole in various matrices by mass

spectrometry-based methods such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS).[1][2][3] Its use improves the accuracy and

precision of analytical methods by correcting for matrix effects and variations in sample

preparation and instrument response. This guide provides an in-depth overview of the chemical

structure, properties, mechanism of action, and relevant experimental protocols for

Propiconazole-d7.

Chemical Structure and Properties
Propiconazole-d7 is structurally identical to propiconazole, with the exception of seven

deuterium atoms replacing the hydrogen atoms on the propyl group.

Chemical Structure:

Table 1: Chemical Identifiers for Propiconazole-d7
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Identifier Value

CAS Number 1246818-14-3[1]

IUPAC Name

1-[[2-(2,4-dichlorophenyl)-4-(1,1,2,2,3,3,3-

heptadeuteriopropyl)-1,3-dioxolan-2-

yl]methyl]-1,2,4-triazole[4]

Molecular Formula C₁₅H₁₀Cl₂D₇N₃O₂[1]

SMILES

ClC1=CC=C(C2(CN3C=NC=N3)OC(C([2H])

([2H])C([2H])([2H])C([2H])([2H])

[2H])CO2)C(Cl)=C1[5]

InChI

InChI=1S/C15H17Cl2N3O2/c1-2-3-12-7-21-

15(22-12,8-20-10-18-9-19-20)13-5-4-11(16)6-

14(13)17/h4-6,9-10,12H,2-3,7-

8H2,1H3/i1D3,2D2,3D2[1]

Table 2: Physicochemical Properties of Propiconazole-d7

Property Value

Molecular Weight 349.3 g/mol [4]

Physical State Oil[1]

Solubility Slightly soluble in chloroform and methanol.[1]

Purity ≥99% deuterated forms (d₁-d₇)[1]

Mechanism of Action
Propiconazole functions as a demethylation inhibitor (DMI) fungicide.[6] It disrupts the

biosynthesis of ergosterol, a critical component of fungal cell membranes, by inhibiting the

enzyme lanosterol 14α-demethylase.[2][6] This enzyme is a cytochrome P450 enzyme

responsible for the demethylation of lanosterol, a precursor to ergosterol.[2] Inhibition of this

step leads to the accumulation of toxic sterol intermediates and a depletion of ergosterol, which

compromises the integrity and function of the fungal cell membrane, ultimately leading to the

cessation of fungal growth.[2][6]
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Below is a diagram illustrating the ergosterol biosynthesis pathway and the point of inhibition by

propiconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8136537?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10253140/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10253140/
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://pubmed.ncbi.nlm.nih.gov/36415097/
https://pubmed.ncbi.nlm.nih.gov/36415097/
https://www.researchgate.net/figure/a-Mass-spectra-showing-mass-to-charge-m-z-fragmentation-during-MRM-mode-b_fig1_392822062
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720004824en_9784010bb3/720004824en.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.benchchem.com/product/b8136537#propiconazole-d7-chemical-structure-and-properties
https://www.benchchem.com/product/b8136537#propiconazole-d7-chemical-structure-and-properties
https://www.benchchem.com/product/b8136537#propiconazole-d7-chemical-structure-and-properties
https://www.benchchem.com/product/b8136537#propiconazole-d7-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8136537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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